N-[4-(butyrylamino)phenyl]-2-methoxy-3-methylbenzamide

• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol
• IUPAC Name: N-[4-(butanoylamino)phenyl]-2-methoxy-3-methylbenzamide
• InChI: InChI=1S/C19H22N2O3/c1-4-6-17(22)20-14-9-11-15(12-10-14)21-19(23)16-8-5-7-13(2)18(16)24-3/h5,7-12H,4,6H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key: PZGGBCJLBIHBRB-UHFFFAOYSA-N
• SMILES: CCCC(=O)NC1=CC=C(C=C1)NC(=O)C2=C(C(=CC=C2)C)OC
• Canonical SMILES: CCCC(=O)NC1=CC=C(C=C1)NC(=O)C2=CC=CC(=C2OC)C

Description

N-[4-(butyrylamino)phenyl]-2-methoxy-3-methylbenzamide, also known as BAY 73-6691, is a selective and potent inhibitor of soluble guanylate cyclase (sGC). It has gained significant attention in scientific research due to its potential therapeutic applications in cardiovascular diseases, pulmonary hypertension, and other related disorders.

Mechanism of Action

N-[4-(butyrylamino)phenyl]-2-methoxy-3-methylbenzamide 73-6691 selectively binds to the heme group of sGC and stabilizes the enzyme in its active conformation. This increases the sensitivity of sGC to nitric oxide (NO), which leads to the formation of cGMP. The increased levels of cGMP activate protein kinase G (PKG), which phosphorylates various proteins involved in smooth muscle relaxation, vasodilation, and platelet inhibition.
Biochemical and Physiological Effects:
N-[4-(butyrylamino)phenyl]-2-methoxy-3-methylbenzamide 73-6691 has been shown to have several biochemical and physiological effects, including vasodilation, antiplatelet activity, inhibition of smooth muscle cell proliferation, and reduction of oxidative stress. It has also been shown to improve endothelial function, reduce inflammation, and protect against ischemia-reperfusion injury.

Advantages and Limitations for Lab Experiments

N-[4-(butyrylamino)phenyl]-2-methoxy-3-methylbenzamide 73-6691 has several advantages for lab experiments, including its high potency, selectivity, and specificity for sGC. It is also stable under physiological conditions and can be easily synthesized in large quantities. However, its limitations include its poor solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research and development of N-[4-(butyrylamino)phenyl]-2-methoxy-3-methylbenzamide 73-6691. These include the optimization of its pharmacokinetic and pharmacodynamic properties, the development of novel delivery systems, and the evaluation of its safety and efficacy in preclinical and clinical studies. Additionally, the potential therapeutic applications of N-[4-(butyrylamino)phenyl]-2-methoxy-3-methylbenzamide 73-6691 in other diseases, such as cancer, neurodegenerative disorders, and inflammatory diseases, should be explored.

Synthesis Methods

The synthesis of N-[4-(butyrylamino)phenyl]-2-methoxy-3-methylbenzamide 73-6691 involves the reaction of 2-methoxy-3-methylbenzoic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with N-[4-(aminobutyl)]aniline. The resulting intermediate is then acylated with butyric anhydride to obtain the final product. The purity of the product can be improved by recrystallization from an appropriate solvent.

Scientific Research Applications

N-[4-(butyrylamino)phenyl]-2-methoxy-3-methylbenzamide 73-6691 has been extensively studied for its potential therapeutic applications in cardiovascular diseases, pulmonary hypertension, and other related disorders. It has been shown to increase the levels of cyclic guanosine monophosphate (cGMP) in the body, which leads to relaxation of smooth muscles and dilatation of blood vessels. This, in turn, reduces blood pressure and improves blood flow to the heart and lungs.